Cas no 130161-30-7 (diethyl 2-(thiazol-2-yl)malonate)

diethyl 2-(thiazol-2-yl)malonate structure
130161-30-7 structure
Product Name:diethyl 2-(thiazol-2-yl)malonate
CAS No:130161-30-7
MF:C10H13NO4S
MW:243.27952170372
CID:3036183
PubChem ID:14782744
Update Time:2025-04-21

diethyl 2-(thiazol-2-yl)malonate Chemical and Physical Properties

Names and Identifiers

    • diethyl 2-(thiazol-2-yl)malonate
    • 130161-30-7
    • SCHEMBL8429804
    • DB-141650
    • Inchi: 1S/C10H13NO4S/c1-3-14-9(12)7(10(13)15-4-2)8-11-5-6-16-8/h5-7H,3-4H2,1-2H3
    • InChI Key: XTFOCBBOMOZTTI-UHFFFAOYSA-N
    • SMILES: S1C=CN=C1C(C(=O)OCC)C(=O)OCC

Computed Properties

  • Exact Mass: 243.05700
  • Monoisotopic Mass: 243.05652907Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 93.7Ų

Experimental Properties

  • PSA: 93.73000
  • LogP: 1.35290
Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk